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Compound of Interest

Compound Name: Isopropyl Benzoate
CAS No.: 939-48-0
Cat. No.: B1672278
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
isopropyl benzoate, a common fragrance and flavor ingredient, and a versatile solvent and
intermediate in the synthesis of pharmaceuticals and other organic compounds. This document
presents detailed data from Nuclear Magnetic Resonance (NMR) spectroscopy (*H and 13C),
Infrared (IR) spectroscopy, and Mass Spectrometry (MS), including experimental protocols and
visual representations of the molecular structure and fragmentation pathways.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data obtained for isopropyl benzoate.

'H NMR (Proton Nuclear Magnetic Resonance) Data
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. . Coupling
Chemical Shift L . .
Multiplicity Integration Constant (J) Assignment
(3) ppm
Hz
Doublet of Aromatic Protons
8.04 2H 8.0,15
doublets (ortho to -COOQO)
_ Aromatic Proton
7.54 Triplet 1H 7.5
(para to -COO)
) Aromatic Protons
7.43 Triplet 2H 7.8
(meta to -COO)
5.25 Septet 1H 6.3 -CH- (isopropyl)
1.37 Doublet 6H 6.3 -CHs (isopropyl)

3C NMR (Carbon-13 Nuclear Magnetic Resonance) Data

Chemical Shift (6) ppm

Assignment

166.2 C=0 (ester carbonyl)

132.8 Aromatic C (para to -COOQ)
130.6 Aromatic C (ipso to -COOQO)

129.6 Aromatic C (ortho to -COOQ)
128.3 Aromatic C (meta to -COOQ)
68.5 -CH- (isopropyl)

22.0 -CHs (isopropyl)

IR (Infrared) Spectroscopy Data
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Wavenumber (cm~?) Intensity Assignment
3068 Medium Aromatic C-H stretch
2983, 2937 Medium Aliphatic C-H stretch
1716 Strong C=0 (ester carbonyl) stretch
1602, 1585 Medium Aromatic C=C stretch
1275 Strong C-O (ester) stretch
1107 Strong C-O (ester) stretch

Aromatic C-H bend (out-of-
711 Strong

plane)

Mass_Sp_e_cir_QmﬂnL(MS)_Qata
Relative Intensity (%) Assignment

164 25 [M]* (Molecular lon)
122 95 [M - CsHe]™*

105 100 [CeHsCO]* (Base Peak)
77 60 [CeHs]*

51 30 [CaHs]*

Experimental Protocols

The following are detailed methodologies for the key spectroscopic experiments.

Nuclear Magnetic Resonance (NMR) Spectroscopy

2.1.1. *H NMR Spectroscopy

o Sample Preparation: A solution of isopropyl benzoate (approximately 5-10 mg) is prepared
in deuterated chloroform (CDClIs, 0.5-0.7 mL) containing 0.03% (v/v) tetramethylsilane (TMS)
as an internal standard. The solution is transferred to a 5 mm NMR tube.
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e Instrumentation: A 400 MHz (or higher) NMR spectrometer is used.

o Data Acquisition:
o The spectrometer is locked onto the deuterium signal of the CDCls.
o The magnetic field is shimmed to achieve optimal homogeneity.
o A standard one-pulse sequence is used to acquire the spectrum.

o Typical parameters include a spectral width of 12 ppm, a pulse width of 30-45 degrees, a
relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds. Typically, 8 to 16
scans are co-added to improve the signal-to-noise ratio.

» Data Processing:
o The free induction decay (FID) is Fourier transformed.
o The resulting spectrum is phase-corrected.
o The baseline is corrected.
o The spectrum is referenced to the TMS signal at 0.00 ppm.

o The signals are integrated, and the chemical shifts, multiplicities, and coupling constants
are determined.

2.1.2. 13C NMR Spectroscopy

o Sample Preparation: A more concentrated solution of isopropyl benzoate (approximately
20-50 mg) in CDCls (0.5-0.7 mL) with TMS is prepared and transferred to a 5 mm NMR tube.

e Instrumentation: A 100 MHz (or higher, corresponding to the *H frequency) NMR
spectrometer is used.

o Data Acquisition:
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o A proton-decoupled pulse sequence (e.g., zgpg30) is used to simplify the spectrum to
singlets for each carbon environment.

o Typical parameters include a spectral width of 200-220 ppm, a pulse width of 30 degrees,
and a relaxation delay of 2 seconds.

o Alarger number of scans (e.g., 128 to 1024) are acquired due to the lower natural
abundance and sensitivity of the 13C nucleus.

» Data Processing:
o The FID is Fourier transformed.
o The spectrum is phase- and baseline-corrected.

o The spectrum is referenced to the CDCls solvent peak at 77.16 ppm, which in turn is
referenced to TMS.

Infrared (IR) Spectroscopy

e Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer equipped with an
Attenuated Total Reflectance (ATR) accessory is used.[1][2]

o Sample Preparation: A small drop of neat isopropyl benzoate is placed directly onto the
ATR crystal (e.g., diamond or zinc selenide).[1]

o Data Acquisition:

o A background spectrum of the clean, empty ATR crystal is collected to account for
atmospheric and instrumental absorptions.

o The sample spectrum is then recorded.

o Typically, 16 to 32 scans are co-added at a resolution of 4 cm~! over the range of 4000-
400 cm™1.

o Data Processing: The sample spectrum is automatically ratioed against the background
spectrum by the instrument's software to generate the final transmittance or absorbance
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spectrum. The positions of the major absorption bands are then identified.

Mass Spectrometry (MS)

e Instrumentation: A mass spectrometer with an electron ionization (EIl) source is used, often
coupled with a gas chromatograph (GC-MS) for sample introduction and separation.

o Sample Introduction: A dilute solution of isopropyl benzoate in a volatile solvent (e.g.,
dichloromethane or ethyl acetate) is injected into the GC. The GC column separates the
analyte from the solvent and any impurities before it enters the mass spectrometer.

« lonization: In the EI source, the gaseous sample molecules are bombarded with a high-
energy electron beam (typically 70 eV). This causes the molecules to ionize and fragment.[3]

o Mass Analysis: The resulting positively charged ions are accelerated and separated based
on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight
analyzer).

o Detection: The abundance of each ion is measured by a detector, and a mass spectrum is
generated by plotting the relative intensity of the ions as a function of their m/z ratio.

Visualizations

The following diagrams illustrate the structure and fragmentation of isopropyl benzoate.

Isopropyl Benzoate

Click to download full resolution via product page

Figure 1: Chemical structure of isopropyl benzoate.
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Figure 2: Major fragmentation pathway of isopropyl benzoate in EI-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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